Cas no 365996-71-0 (Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate)
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate is a brominated thiazole derivative featuring both ester and carboxylate functional groups, making it a versatile intermediate in organic synthesis. Its reactive bromine substituent facilitates cross-coupling reactions, while the ester groups offer flexibility for further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research, where thiazole scaffolds are commonly employed. Its structural features enable precise modifications, supporting the development of bioactive molecules. High purity and stability under standard conditions ensure reliable performance in synthetic applications. The compound’s well-defined reactivity profile makes it a useful building block for constructing complex heterocyclic systems.

365996-71-0 structure
Product name:Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
CAS No:365996-71-0
MF:C8H8BrNO4S
MW:294.122420310974
MDL:MFCD13195322
CID:1081652
PubChem ID:22934839
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
- methyl 2-bromo-4-(2-methoxy-2-oxoethyl)-1,3-thiazole-5-carboxylate
- FMLBJOMKVCNUEY-UHFFFAOYSA-N
- AX8280285
- methyl 2-bromo-5-methoxycarbonylthiazole-4-acetate
- methyl 2-bromo-5-methoxycarbonyl-thiazole-4-acetate
- SCHEMBL741624
- 365996-71-0
- AS-71141
- DB-114718
- C74886
- Methyl2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
- A913632
- DTXSID90629087
- AKOS022174636
- CS-0150715
- MFCD13195322
-
- MDL: MFCD13195322
- Inchi: 1S/C8H8BrNO4S/c1-13-5(11)3-4-6(7(12)14-2)15-8(9)10-4/h3H2,1-2H3
- InChI Key: FMLBJOMKVCNUEY-UHFFFAOYSA-N
- SMILES: BrC1=NC(=C(C(=O)OC([H])([H])[H])S1)C([H])([H])C(=O)OC([H])([H])[H]
Computed Properties
- Exact Mass: 292.93600
- Monoisotopic Mass: 292.93574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 93.7
Experimental Properties
- Boiling Point: 369°C at 760 mmHg
- PSA: 93.73000
- LogP: 1.40770
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate Customs Data
- HS CODE:2934100090
- Customs Data:
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X56175-1g |
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate |
365996-71-0 | 95% | 1g |
¥637.0 | 2024-07-16 | |
abcr | AB514735-1g |
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate; . |
365996-71-0 | 1g |
€153.40 | 2025-02-27 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X56175-250mg |
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate |
365996-71-0 | 95% | 250mg |
¥236.0 | 2024-07-16 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X56175-5g |
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate |
365996-71-0 | 95% | 5g |
¥2232.0 | 2024-07-16 | |
Chemenu | CM125152-1g |
methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate |
365996-71-0 | 95% | 1g |
$*** | 2023-05-30 | |
Chemenu | CM125152-5g |
methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate |
365996-71-0 | 95% | 5g |
$1029 | 2021-08-05 | |
Alichem | A059003753-5g |
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate |
365996-71-0 | 95% | 5g |
$1158.00 | 2023-09-02 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CK285-1g |
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate |
365996-71-0 | 95+% | 1g |
1855CNY | 2021-05-07 | |
abcr | AB514735-250mg |
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate; . |
365996-71-0 | 250mg |
€96.80 | 2025-02-27 | ||
Aaron | AR00CMOR-250mg |
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate |
365996-71-0 | 95% | 250mg |
$36.00 | 2025-02-10 |
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate Related Literature
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Ben Bardsley,Marco S. Smith,Bob H. Gibbon Org. Biomol. Chem., 2010,8, 1876-1880
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Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
-
Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:365996-71-0)Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate

Purity:99%
Quantity:5g
Price ($):174.0